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Compound of Interest

Compound Name: Vat Blue 6

Cat. No.: B7773079 Get Quote

An In-Depth Technical Guide to the Chemical Properties of Vat Blue 6 (CAS 130-20-1)

Introduction
Vat Blue 6, identified by the CAS number 130-20-1, is a synthetic organic compound belonging

to the anthraquinone class of vat dyes.[1][2] Also known under names such as Vat Blue BC,

Indanthrone, and C.I. 69825, it is recognized for its brilliant blue color and excellent fastness

properties.[1][3][4] Its primary application lies in the dyeing and printing of cellulosic fibers like

cotton and viscose, as well as in the formulation of organic pigments for inks and paints. The

dye is applied through a vatting process, which involves its reduction to a water-soluble leuco

form for fiber impregnation, followed by oxidation to regenerate the insoluble, vibrant blue

pigment within the fiber. This guide provides a detailed overview of its chemical and physical

properties, experimental characterization protocols, and the fundamental dyeing process.

Chemical and Physical Properties
The key physicochemical properties of Vat Blue 6 are summarized below. These properties are

crucial for understanding its application, handling, and stability.
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Property Value Source(s)

CAS Number 130-20-1

Molecular Formula C₂₈H₁₂Cl₂N₂O₄

Molecular Weight 511.31 g/mol

Appearance
Aquamarine blue or blue-green

powder.

Solubility

Insoluble in water, acetone,

ethanol, and toluene. Slightly

soluble in hot chloroform, o-

chlorophenol, and hot pyridine.

Behavior in Acid

In concentrated sulfuric acid, it

appears brown and turns blue

upon dilution. The acid

reduction leuco form is

reddish-blue.

Leuco Body Color
The alkaline-reduced leuco

body is green-blue.

Boiling Point
Not applicable; decomposes at

high temperatures.

Melting Point Data not available.

Chemical Stability
Stable under normal

temperatures and pressures.

Incompatibilities
Strong oxidizing and reducing

agents.

Experimental Protocols
Detailed experimental data for Vat Blue 6 is not extensively published. However, the following

sections describe standard methodologies for the spectroscopic analysis of complex vat dyes,

which are applicable for its characterization.
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UV-Visible (UV-Vis) Spectroscopy
This protocol determines the dye's absorption spectrum and its maximum absorption

wavelength (λₘₐₓ), which is fundamental to its color properties.

Objective: To measure the absorption spectrum of Vat Blue 6 in a suitable solvent.

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Sample Preparation:

Due to its insolubility in common solvents, a strong acid like concentrated sulfuric acid is

required for dissolution.

Carefully prepare a dilute stock solution of Vat Blue 6 in the chosen solvent.

Create a series of dilutions from the stock solution to find a concentration that yields an

absorbance reading between 0.1 and 1.0 at the λₘₐₓ.

Methodology:

Record a baseline spectrum using a cuvette filled with the pure solvent.

Fill a matched cuvette with the prepared dye solution.

Scan the sample across a wavelength range (e.g., 200-800 nm) to record the absorption

spectrum.

Identify the wavelength of maximum absorbance (λₘₐₓ). For anthraquinone dyes,

characteristic absorptions arise from the extensive conjugated π-electron system.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the Vat Blue 6 molecule,

confirming its chemical structure.

Objective: To obtain the infrared absorption spectrum and identify key functional groups.
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Instrumentation: An FTIR spectrometer, typically equipped with an Attenuated Total

Reflectance (ATR) accessory.

Sample Preparation:

Ensure the Vat Blue 6 sample is a fine, dry powder.

For the KBr pellet method, mix a small amount of the dye with dry potassium bromide

(KBr) and press it into a transparent pellet.

For ATR-FTIR, no special preparation is needed beyond placing the powder on the ATR

crystal.

Methodology (ATR-FTIR):

Record a background spectrum of the clean, empty ATR crystal.

Place a small amount of the Vat Blue 6 powder onto the crystal, ensuring good contact.

Collect the sample spectrum, typically by co-adding 16 to 32 scans at a resolution of 4

cm⁻¹.

Analyze the resulting spectrum for characteristic absorption bands, such as C=O

(carbonyl) stretches from the quinone groups, C=C stretches from the aromatic rings, and

C-N and C-Cl bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides detailed information about the molecular structure, but its application to

insoluble vat dyes is challenging.

Objective: To elucidate the carbon-hydrogen framework of the molecule.

Challenges: The primary difficulty is the insolubility of Vat Blue 6. Specialized, and often

harsh, solvents like deuterated sulfuric acid may be required to achieve dissolution without

causing degradation.

Instrumentation: A high-field NMR spectrometer.
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Methodology:

Dissolve the sample in a suitable deuterated solvent.

Acquire ¹H and ¹³C NMR spectra.

The ¹H NMR spectrum is expected to show complex signals in the aromatic region

(typically 7.0-9.0 ppm).

The ¹³C NMR spectrum would show signals for aromatic carbons (110-150 ppm) and the

characteristic carbonyl carbons of the quinone groups at a downfield shift (>180 ppm).

Visualizations
Vat Dyeing Process
The core logical relationship for the application of Vat Blue 6 is the vat dyeing process. This

involves converting the insoluble pigment into a soluble form that can penetrate textile fibers,

after which it is reverted to its insoluble state.
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The Vat Dyeing Process for Vat Blue 6.

General Experimental Workflow for Dye Characterization
The following diagram illustrates a typical workflow for the chemical and physical

characterization of a dye like Vat Blue 6.
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Workflow for Characterizing Vat Blue 6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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